![molecular formula C24H24N4O3S B2963502 3-({[3-(3,5-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-[4-(propan-2-yl)phenyl]pyridazine CAS No. 1114915-45-5](/img/structure/B2963502.png)
3-({[3-(3,5-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-[4-(propan-2-yl)phenyl]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-({[3-(3,5-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-[4-(propan-2-yl)phenyl]pyridazine is a useful research compound. Its molecular formula is C24H24N4O3S and its molecular weight is 448.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Activity
Research has demonstrated the potential of certain heterocyclic compounds, including those related to pyridazine derivatives, in serving as antibacterial agents. For instance, the synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety indicated high activities in some compounds, highlighting their potential in this domain (Azab, Youssef, & El-Bordany, 2013). Additionally, the antibacterial properties of various synthesized heterocyclic compounds, including pyrazole and oxazole derivatives, have been explored, revealing their potential application in combating bacterial infections (Zohdi, Osman, & Abdelhamid, 1997).
Antimicrobial Activity
The synthesis of pyridazine derivatives and their antimicrobial activity have been a subject of study, as seen in the work on pyridazino[3′, 4′:3, 4]pyrazolo[5, 1-c]-1,2,4-triazines. These compounds exhibited notable antimicrobial properties, which could be beneficial in medical research and applications (El-Mariah, Hosny, & Deeb, 2006).
Pharmacological Evaluation
Pharmacological evaluation and molecular docking studies of compounds similar to the queried chemical have been conducted, with a focus on their antibacterial potential and enzymatic inhibition capabilities. Such studies are crucial in determining the therapeutic potential of these compounds (Siddiqui et al., 2014).
Anti-inflammatory and Analgesic Activities
Research into novel pyrazole, isoxazole, and benzofuran derivatives, which share structural similarities with the queried chemical, has revealed their significant anti-inflammatory, analgesic, and anticonvulsant activities. This opens up possibilities for their use in developing new treatments for these conditions (El-Sawy et al., 2014).
Anti-tubercular Activity
Investigations into the anti-tubercular activity of condensed oxadiazole and pyrazine derivatives, which are structurally related to the queried chemical, have shown promising results. This suggests their potential application in the treatment of tuberculosis (El-Azab et al., 2018).
Cancer Research and Toxicity Assessment
Computational and pharmacological evaluations of heterocyclic 1,3,4-oxadiazole and pyrazole novel derivatives, including toxicity assessment and tumor inhibition studies, highlight their relevance in cancer research and drug development (Faheem, 2018).
Properties
IUPAC Name |
3-(3,5-dimethoxyphenyl)-5-[[6-(4-propan-2-ylphenyl)pyridazin-3-yl]sulfanylmethyl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O3S/c1-15(2)16-5-7-17(8-6-16)21-9-10-23(27-26-21)32-14-22-25-24(28-31-22)18-11-19(29-3)13-20(12-18)30-4/h5-13,15H,14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNJCLSBRPJDHOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=NC(=NO3)C4=CC(=CC(=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.